4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile

• IUPAC Name: 4-(4-acetylpiperazin-1-yl)sulfonylbenzonitrile
• InChI: InChI=1S/C13H15N3O3S/c1-11(17)15-6-8-16(9-7-15)20(18,19)13-4-2-12(10-14)3-5-13/h2-5H,6-9H2,1H3
• InChI Key: OAPPOORANFVRCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile, also known as APSB, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The mechanism of action of 4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile is not fully understood, but it is believed to work by binding to specific sites on enzymes or other proteins, inhibiting their activity. It may also interfere with the function of certain signaling pathways in cells, leading to changes in cellular behavior.
Biochemical and Physiological Effects:
4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile has been shown to have a number of biochemical and physiological effects, including the inhibition of certain enzymes involved in cellular metabolism and signaling. It has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile in lab experiments is its ability to selectively inhibit the activity of certain enzymes or proteins, allowing researchers to study their function in greater detail. However, there are also some limitations to its use, including the fact that it may not be effective against all enzymes or proteins, and that it may have off-target effects on other cellular processes.

Future Directions

There are a number of potential future directions for research involving 4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile, including the development of new drugs based on its anti-inflammatory and anti-tumor properties. It may also be useful as a tool for studying the function of specific enzymes or proteins in biological systems, and for investigating the interactions between proteins and other molecules. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential applications in a variety of different fields.

Synthesis Methods

The synthesis of 4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile involves the reaction of 4-chlorobenzonitrile with acetylpiperazine in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then treated with sulfamic acid to form the final compound.

Scientific Research Applications

4-(4-Acetylpiperazin-1-yl)sulfonylbenzonitrile has been used in a number of different scientific research applications, including as a tool for studying the mechanisms of action of various compounds. It has been shown to inhibit the activity of certain enzymes, making it useful for studying their function in biological systems. It has also been used as a probe for studying the interactions between proteins and other molecules.